Cas no 62637-33-6 (2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-)
62637-33-6 structure
Product Name:2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
CAS No:62637-33-6
MF:C10H11NO3
MW:193.199242830276
CID:437017
PubChem ID:12322995
Update Time:2025-04-19
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
- 6-ethoxy-3-methyl-1,3-benzoxazol-2-one
- 6-Ethoxy-3-methyl-1,3-benzoxazol-2(3H)-one
- 62637-33-6
- 3-methyl-6-ethoxybenzoxazolone
- DTXSID60488921
-
- Inchi: 1S/C10H11NO3/c1-3-13-7-4-5-8-9(6-7)14-10(12)11(8)2/h4-6H,3H2,1-2H3
- InChI Key: JNYGMILCVMNELN-UHFFFAOYSA-N
- SMILES: O1C(N(C)C2C=CC(=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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